![molecular formula C21H25FN6O B2961623 N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2-(4-fluorophenyl)-N-methylacetamide CAS No. 2309557-28-4](/img/structure/B2961623.png)
N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2-(4-fluorophenyl)-N-methylacetamide
Description
N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2-(4-fluorophenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C21H25FN6O and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications
Cardiovascular Research
Studies on Cardiovascular Agents
Research has shown that compounds structurally related to the given chemical, specifically those incorporating [1,2,4]triazolo[1,5-a]pyrimidines, exhibit significant coronary vasodilating and antihypertensive activities. Such compounds have been identified as potential cardiovascular agents due to their potency in promoting coronary vasodilation and their antihypertensive effects, comparing favorably with established drugs like trapidil and guanethidine sulfate (Sato et al., 1980).
Antimicrobial and Anti-inflammatory Applications
Antibacterial Agents
The compound's framework has been explored for synthesizing antibacterial agents, particularly those effective against Gram-positive bacteria. Modifications of the core structure have led to compounds with significant activity, underscoring the potential of such derivatives in developing new antibacterial therapies (Frigola et al., 1995).
Anticancer and Antioxidant Activities
Anticancer Agents
Derivatives similar to the specified chemical have been synthesized with the aim of discovering novel anticancer agents. These efforts have resulted in compounds that exhibit potent antitumor activities, highlighting the promise of this chemical scaffold in oncology research (Sunil et al., 2010).
Antioxidant Properties
Research into triazolo-thiadiazoles related to the chemical has demonstrated potent in vitro antioxidant properties. Such compounds have shown significant cytotoxic effects on cancer cell lines, further supporting their dual role as anticancer and antioxidant agents (Sunil et al., 2010).
Properties
IUPAC Name |
N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-2-(4-fluorophenyl)-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN6O/c1-21(2,3)20-24-23-17-9-10-18(25-28(17)20)27-12-16(13-27)26(4)19(29)11-14-5-7-15(22)8-6-14/h5-10,16H,11-13H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBFCSHVGHOVZBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)CC4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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